Cas no 2309311-38-2 (3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole)

• Product Name: 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole
• CAS No: 2309311-38-2
• MF: C₂₂H₂₆N₄O₂
• MW: 378.467444896698
• CID: 5326963
• Update Time: 2025-10-24

3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• (4-(((5,6-dimethylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)(1-methyl-1H-indol-3-yl)methanone
• [4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylindol-3-yl)methanone
• 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole

• Inchi： 1S/C22H26N4O2/c1-15-16(2)23-14-24-21(15)28-13-17-8-10-26(11-9-17)22(27)19-12-25(3)20-7-5-4-6-18(19)20/h4-7,12,14,17H,8-11,13H2,1-3H3
• InChI Key： QOPWYYYEYMKRLF-UHFFFAOYSA-N
• SMILES： O(C1C(C)=C(C)N=CN=1)CC1CCN(C(C2=CN(C)C3C=CC=CC2=3)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• XLogP3: 3.3
• Topological Polar Surface Area: 60.2

Additional information on 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole

Comprehensive Overview of 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole (CAS No. 2309311-38-2)

The compound 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole (CAS No. 2309311-38-2) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential therapeutic applications. This heterocyclic compound combines a piperidine core with a dimethylpyrimidine moiety and an indole scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its kinase inhibition capabilities, which align with current trends in targeting cancer signaling pathways and inflammatory diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapeutics. The structural complexity of 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole allows it to interact with specific enzyme active sites, a feature highly sought after in the development of next-generation drugs. Its lipophilic efficiency and binding affinity metrics have been optimized to enhance bioavailability, addressing one of the most common challenges in drug formulation.

The synthesis of CAS No. 2309311-38-2 involves multi-step organic reactions, including amide coupling and etherification, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to validate its chemical identity and ensure compliance with Good Manufacturing Practices (GMP). These rigorous protocols are essential for maintaining the integrity of pharmaceutical intermediates and active pharmaceutical ingredients (APIs).

From a commercial perspective, 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole is part of a growing market for specialty chemicals used in biopharmaceutical R&D. Its applications extend to high-throughput screening and structure-activity relationship (SAR) studies, where it serves as a valuable tool for identifying novel drug targets. The compound's patent landscape is also under active exploration, reflecting its potential for intellectual property development.

Environmental and regulatory considerations are paramount in the handling of CAS No. 2309311-38-2. While it is not classified as a hazardous substance, proper laboratory safety measures, including the use of personal protective equipment (PPE) and fume hoods, are recommended during its synthesis and handling. Compliance with REACH and FDA guidelines ensures its safe use in preclinical studies and clinical trials.

In conclusion, 3-(4-{(5,6-dimethylpyrimidin-4-yl)oxymethyl}piperidine-1-carbonyl)-1-methyl-1H-indole represents a cutting-edge example of modern medicinal chemistry. Its versatility and potential for therapeutic innovation make it a subject of ongoing research, with implications for treating complex diseases such as autoimmune disorders and oncology. As the scientific community continues to unravel its mechanisms of action, this compound is poised to play a pivotal role in the future of drug development.